Cas no 861664-75-7 (1,2-Propanediol, 2-(3-bromophenyl)-, (2R)-)

• Product Name: 1,2-Propanediol, 2-(3-bromophenyl)-, (2R)-
• CAS No: 861664-75-7
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 662484
• PubChem ID: 10105280
• Update Time: 2025-04-19

1,2-Propanediol, 2-(3-bromophenyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 2-(3-bromophenyl)-, (2R)-
• (2R)-2-(3-bromophenyl)propane-1,2-diol

• Inchi： 1S/C9H11BrO2/c1-9(12,6-11)7-3-2-4-8(10)5-7/h2-5,11-12H,6H2,1H3/t9-/m0/s1
• InChI Key： MBDDWKQRVLFVOT-VIFPVBQESA-N
• SMILES： BrC1=CC=CC(=C1)[C@](C)(CO)O

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.64890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes